Cas no 3278-22-6 (Bis(vinylsulfonyl)methane)

• Product Name: Bis(vinylsulfonyl)methane
• CAS No: 3278-22-6
• MF: C₅H₈O₄S₂
• MW: 196.244619369507
• MDL: MFCD03265421
• CID: 43991
• PubChem ID: 87559061
• Update Time: 2025-04-18

Bis(vinylsulfonyl)methane Chemical and Physical Properties

Names and Identifiers

• Bis(vinylsulfonyl)methane
• 1-(ethenylsulfonylmethylsulfonyl)ethene
• bis(vinylsulphonyl)methane
• EINECS 221-909-0
• Ethene,1,1'-(methylenebis(sulfonyl))bis
• ethene,1,1'-(methylenedisulfonyl)bis
• 1,1'-[Methylenebis(sulfonyl)]bisethene
• A821414
• AKOS006345466
• LUQ276J55D
• UNII-LUQ276J55D
• J-018874
• FT-0656875
• Q27283191
• METHYLENEBIS(SULFONYL))BISETHENE, 1,1'-(
• METHANE, BIS(VINYLSULFONYL)-
• Ethene, 1,1'-[methylenebis(sulfonyl)]bis-
• bis-(Vinylsulfonyl)-methan
• Ethene, 1,1'-(methylenebis(sulfonyl))bis-
• IJHIIHORMWQZRQ-UHFFFAOYSA-
• 3278-22-6
• AS-15213
• SY053235
• DTXSID8062947
• SCHEMBL452782
• B2550
• NS00029342
• CS-W010594
• D81812
• 1,1-bis(vinylsulfonyl)methane
• IJHIIHORMWQZRQ-UHFFFAOYSA-N
• MFCD03265421
• 1,1'-(Methylenebis(sulphonyl))diethylene
• InChI=1/C5H8O4S2/c1-3-10(6,7)5-11(8,9)4-2/h3-4H,1-2,5H2
• C5H8O4S2
• DI(VINYLSULFONYL)METHANE
• DB-050535

• MDL： MFCD03265421
• Inchi： 1S/C5H8O4S2/c1-3-10(6,7)5-11(8,9)4-2/h3-4H,1-2,5H2
• InChI Key： IJHIIHORMWQZRQ-UHFFFAOYSA-N
• SMILES： S(C=C)(CS(C=C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 195.98600
• Monoisotopic Mass: 195.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.369
• Melting Point: 59.0 to 64.0 deg-C
• Boiling Point: 466.6°Cat760mmHg
• Flash Point: 329.3°C
• Refractive Index: 1.502
• PSA: 85.04000
• LogP: 2.22210
• Solubility: Uncertain

Bis(vinylsulfonyl)methane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H341
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• WGK Germany：2
• Safety Instruction： S22; S24/25; S36; S26
• RTECS：UP0791400
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature